Cas no 886913-73-1 (N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-3-phenoxypropanamide)

• Product Name: N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-3-phenoxypropanamide
• CAS No: 886913-73-1
• MF: C₁₈H₁₇N₃O₃S
• MW: 355.410882711411
• CID: 5476816
• Update Time: 2025-10-23

N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-3-phenoxypropanamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(3-methylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]-3-phenoxypropanamide
• N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-3-phenoxypropanamide

• Inchi： 1S/C18H17N3O3S/c1-25-15-9-5-6-13(12-15)17-20-21-18(24-17)19-16(22)10-11-23-14-7-3-2-4-8-14/h2-9,12H,10-11H2,1H3,(H,19,21,22)
• InChI Key： VZGFCXKKXHXTAP-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC(SC)=C2)O1)(=O)CCOC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-3-phenoxypropanamide

Comprehensive Overview of N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-3-phenoxypropanamide (CAS No. 886913-73-1)

The compound N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-3-phenoxypropanamide (CAS No. 886913-73-1) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the 1,3,4-oxadiazole core and phenoxypropanamide moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds like N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-3-phenoxypropanamide has surged, driven by advancements in drug discovery and sustainable agriculture. The methylsulfanyl group in its structure is known to enhance lipophilicity, which can improve membrane permeability—a critical factor in pharmaceutical development. This compound is also being explored for its potential role in crop protection, as oxadiazole derivatives have demonstrated efficacy against plant pathogens.

One of the most frequently searched questions about this compound is: "What are the synthetic routes for N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-3-phenoxypropanamide?" The synthesis typically involves the condensation of 3-(methylsulfanyl)benzoic acid hydrazide with 3-phenoxypropanoic acid, followed by cyclization to form the 1,3,4-oxadiazole ring. Researchers are optimizing these methods to achieve higher yields and greener processes, aligning with the global push for sustainable chemistry.

The pharmacological potential of CAS No. 886913-73-1 is another hot topic. Preliminary studies suggest that its oxadiazole-phenoxypropanamide hybrid structure may exhibit anti-inflammatory or antimicrobial properties. These findings have sparked interest in its use for developing new therapeutic agents, especially amid rising antibiotic resistance. Additionally, its structural analogs are being screened for anticancer activity, leveraging the oxadiazole ring's ability to modulate cellular pathways.

From an industrial perspective, N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-3-phenoxypropanamide is also being evaluated for its stability and compatibility in formulation development. Questions like "How does the methylsulfanyl group affect the compound's shelf life?" are common among formulation scientists. The answer lies in its resistance to oxidative degradation, a trait attributed to the thioether functionality. This makes it a viable candidate for long-term storage in agrochemical or pharmaceutical products.

Environmental considerations are equally important. The biodegradability of oxadiazole-based compounds is a growing area of research, with studies focusing on their breakdown products and ecological impact. Regulatory bodies are keen on ensuring that such chemicals meet safety standards, particularly in agricultural applications. This aligns with the broader trend of green chemistry, where minimizing environmental footprint is paramount.

In summary, N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-3-phenoxypropanamide (CAS No. 886913-73-1) represents a versatile compound with multifaceted applications. Its structural uniqueness, combined with its potential in drug discovery and crop science, positions it as a molecule of high interest. As research progresses, its role in addressing global challenges like disease resistance and food security will likely become even more pronounced.